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Compound of Interest

Compound Name: Tam557 (tfa)

Cat. No.: B12363171 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment. This

document provides essential safety and logistical information for the proper disposal of

Tam557, which contains Trifluoroacetic acid (TFA), a strong corrosive acid widely used in

peptide synthesis and other organic chemistry applications. Adherence to these procedures is

critical for minimizing environmental impact and maintaining workplace safety.

Chemical Safety and Properties
Trifluoroacetic acid is a colorless, volatile liquid with a pungent, vinegar-like odor.[1][2] It is a

strong acid, approximately 34,000 times more acidic than acetic acid, due to the electron-

withdrawing effect of the three fluorine atoms.[1] This high acidity, combined with its

corrosiveness, necessitates careful handling and the use of appropriate personal protective

equipment (PPE).
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Property Value Source

Chemical Formula C₂HF₃O₂ [1]

Molar Mass 114.023 g·mol⁻¹ [1]

Appearance Colorless liquid [1][2]

Density 1.489 g/cm³ at 20 °C [1]

Melting Point -15.4 °C (4.3 °F) [1]

Boiling Point 72.4 °C (162.3 °F) [1]

Solubility in water Miscible [1][3]

Acidity (pKa) 0.52 [1]

Vapor Pressure 107 mbar at 25 °C [3]

Experimental Protocols: Disposal and Spill Cleanup
The following protocols provide a step-by-step guide for the safe disposal and management of

Tam557 (TFA) waste. These procedures are based on standard safety guidelines for handling

strong acids.

Personal Protective Equipment (PPE)

Before handling Tam557 (TFA), ensure the following PPE is worn:

Eye Protection: Safety goggles with side protection or a face shield.[4]

Hand Protection: Chemical-resistant gloves, such as butyl rubber (≥0.5 mm thickness), with

a breakthrough time of >480 minutes.[4][5]

Skin Protection: A lab coat or other protective clothing.

Respiratory Protection: Use in a well-ventilated area or a chemical fume hood.[6][7] If

aerosol or mist formation is likely, respiratory protection (e.g., Type B-P2 combined filters for

acidic gases and particles) is necessary.[4][5]
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Waste Disposal Protocol

Segregation: Keep Tam557 (TFA) waste separate from other chemical waste streams,

especially incompatible materials like alkaline agents and oxidizers.[6]

Containerization: Store the waste in a designated, closed, and clearly labeled hazardous

waste container.[6] Do not use metal containers.[6]

Labeling: The label should clearly indicate "Hazardous Waste" and "Trifluoroacetic Acid."

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

sources of ignition.[6][8] Keep the container upright to prevent leakage.[6]

Disposal Request: Arrange for disposal through your institution's Environmental Health &

Safety (EHS) department or a licensed chemical waste disposal service.[6][7] Do not pour

Tam557 (TFA) down the drain.[6][7]

Spill Cleanup Protocol

For Minor Spills (< 500 mL):

Alert Personnel: Inform others in the immediate area of the spill.

Ventilation: Ensure the area is well-ventilated.

Containment: Confine the spill using a spill kit or inert absorbent material (e.g., sand,

diatomaceous earth, or acid-binding agents).[4]

Absorption: Carefully absorb the spilled material.

Collection: Place the absorbed material into a suitable, labeled container for hazardous

waste.

Decontamination: Clean the spill area with a suitable neutralizing agent (e.g., sodium

bicarbonate solution) and then wipe it down with water.

Disposal: Dispose of all cleanup materials as hazardous waste.
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Reporting: Report the spill to your supervisor and EHS department.[6]

For Major Spills (> 500 mL) or Spills with Personnel Exposure:

Evacuate: Immediately evacuate the area.[6]

Emergency Services: Call 911 or your institution's emergency number.[6]

Medical Attention: If there is any skin or eye contact, rinse the affected area with copious

amounts of water for at least 15 minutes and seek immediate medical attention.[6][7]

Remove any contaminated clothing.[6]

Restrict Access: Prevent others from entering the contaminated area.[6]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal and

handling of Tam557 (TFA) waste and spills.
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Routine Waste Disposal Spill Event
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Caption: Workflow for Tam557 (TFA) waste disposal and spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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